Cas no 138890-88-7 (3-acetyl-2-thiophenesulfonamide)

3-acetyl-2-thiophenesulfonamide structure
138890-88-7 structure
Product Name:3-acetyl-2-thiophenesulfonamide
CAS No:138890-88-7
MF:C6H7NO3S2
MW:205.254678964615
CID:1256373
PubChem ID:22901926
Update Time:2025-04-20

3-acetyl-2-thiophenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-acetyl-2-thiophenesulfonamide
    • 3-acetylthiophene-2-sulfonamide
    • CTK3B7846
    • methyl 3-acetyl-2-thiophenecarboxylate
    • SureCN2654173
    • AGN-PC-00L71T
    • 2-Thiophenecarboxylic acid, 3-acetyl-, methyl ester
    • 3-acetyl-2-thiophenecarboxylic acid methyl ester
    • SCHEMBL3585261
    • DTXSID201305162
    • NJFKNKDJFNPJGY-UHFFFAOYSA-N
    • DB-365926
    • 138890-88-7
    • Inchi: 1S/C6H7NO3S2/c1-4(8)5-2-3-11-6(5)12(7,9)10/h2-3H,1H3,(H2,7,9,10)
    • InChI Key: NJFKNKDJFNPJGY-UHFFFAOYSA-N
    • SMILES: S(C1=C(C(C)=O)C=CS1)(N)(=O)=O

Computed Properties

  • Exact Mass: 204.98681
  • Monoisotopic Mass: 204.98673543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • Density: 1.472±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.3 g/l) (25 º C),
  • PSA: 77.23
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